Cas no 128-39-2 (2,6-Di-tert-butylphenol)

2,6-Di-tert-butylphenol (2,6-DTBP) is a sterically hindered phenolic compound widely used as an antioxidant and stabilizer in industrial applications. Its molecular structure, featuring bulky tert-butyl groups adjacent to the hydroxyl group, enhances its effectiveness in scavenging free radicals and inhibiting oxidative degradation. This property makes it particularly valuable in polymers, lubricants, and fuels, where it extends product lifespan by preventing thermal and oxidative breakdown. 2,6-DTBP exhibits low volatility and high thermal stability, ensuring consistent performance under demanding conditions. Additionally, it serves as an intermediate in synthesizing other specialty chemicals. Its compatibility with various matrices and resistance to discoloration further contribute to its utility in high-performance formulations.

2,6-Di-tert-butylphenol structure

Product name:2,6-Di-tert-butylphenol

CAS No:128-39-2

MF:C₁₄H₂₂O

MW:206.32388

MDL:MFCD00008820

CID:36205

PubChem ID:31405

2,6-Di-tert-butylphenol Chemical and Physical Properties

Names and Identifiers

- 2,6-Di-tert-butylphenol
- 2,6-DTBP
- 2,6-Di-(tert-butyl)phenol
- 2,6-Ditertbutyl phenol
- 2,6-bis(1,1-dimethylethyl)-Phenol
- 2,6-di-tert-butyl-pheno
- 2,6-bis(1,1-dimethylethyl)phenol
- 2,6-bis(tert-butyl)phenol
- 2,6-di-t-butylphenol
- ethanox 701
- 2,6-Di-tert-butylphenolneat
- 2,6-ditert-butylphenol
- AN701
- 2DTBP
- Ethyl701
- 2,6 DTBP
- Hitec4701
- Isonox103
- EthylAN701
- Ethyl 701
- ethanox701
- Isonox 103
- MDL： MFCD00008820
- Inchi： 1S/C14H22O/c1-13(2,3)10-8-7-9-11(12(10)15)14(4,5)6/h7-9,15H,1-6H3
- InChI Key： DKCPKDPYUFEZCP-UHFFFAOYSA-N
- SMILES： CC(C)(C)C1=C(C(=CC=C1)C(C)(C)C)O
- BRN： 1841887

Computed Properties

Exact Mass: 206.16700
Monoisotopic Mass: 206.167
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 184
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Topological Polar Surface Area: 20.2A^2
Tautomer Count: 2
XLogP3: nothing

Experimental Properties

Color/Form: Colorless or yellowish flammable liquid.
Density: 0.91
Melting Point: 34-37 °C (lit.)
Boiling Point: 253°C(lit.)
Flash Point: Fahrenheit: 226.4 ° f < br / > Celsius: 108 ° C < br / >
Refractive Index: 1.5312
Solubility: 0.003g/l
Water Partition Coefficient: Insoluble
Stability/Shelf Life: Stable. Incompatible with acid chlorides, acid anhydrides, bases, brass, copper, copper alloys, oxidizing agents.
PSA: 20.23000
LogP: 3.98720
Solubility: Soluble in caustic liquids and common organic solvents.
Sensitiveness: Sensitive to light
Vapor Pressure: <0.01 mmHg ( 20 °C)

2,6-Di-tert-butylphenol Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H302,H412
Warning Statement： P273
Hazardous Material transportation number：UN 3145 8/PG 3
WGK Germany：2
Hazard Category Code： 38-50/53
Safety Instruction： S26-S36-S61-S29
RTECS：SK8265000
Hazardous Material Identification：
HazardClass：9
PackingGroup：III
TSCA：Yes
Safety Term：9
Packing Group：III
Packing Group：III
Risk Phrases：R22; R51/53
Storage Condition：2-8°C
Hazard Level：9

2,6-Di-tert-butylphenol Customs Data

HS CODE：2907199090
Customs Data：

China Customs Code:
2907199090

Overview:

2907199090 Other monophenols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2907199090 other monophenols VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2,6-Di-tert-butylphenol Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Cooke Chemical	A3139112-1L	2,6-Di-tert-butylphenol	128-39-2	98%	1l	RMB 116.00	2025-02-20
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D104361-2.5kg	2,6-Di-tert-butylphenol	128-39-2	98%	2.5kg	¥216.90	2023-09-03
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	A17244-5000g	2,6-Di-tert-butylphenol, 98%	128-39-2	98%	5000g	￥2140.00	2023-03-14
Cooke Chemical	A3139112-250ML	2,6-Di-tert-butylphenol	128-39-2	98%	250ml	RMB 60.00	2025-02-20
abcr	AB115344-250 g	2,6-Di-tert-butylphenol, 98%; .	128-39-2	98%	250g	€53.20	2023-05-10
Enamine	EN300-19647-1.0g	2,6-di-tert-butylphenol	128-39-2	95.0%	1.0g	$26.0	2025-03-21
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	D48400-500G	2,6-Di-tert-butylphenol	128-39-2	99%	500G	￥326.28	2022-02-24
SHANG HAI XIAN DING Biotechnology Co., Ltd.	D0941-25g	2,6-Di-tert-butylphenol	128-39-2	98.0%(GC)	25g	￥145.0	2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.	D520A-25g	2,6-Di-tert-butylphenol	128-39-2	98%	25g	￥61.0	2022-05-30
Enamine	EN300-19647-0.1g	2,6-di-tert-butylphenol	128-39-2	95.0%	0.1g	$19.0	2025-03-21